1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one

• Molecular Formula: C10H10ClF2NO2
• Molecular Weight: 249.64 g/mol
• IUPAC Name: 1-[3-amino-4-(difluoromethoxy)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C10H10ClF2NO2/c1-5(15)9(11)6-2-3-8(7(14)4-6)16-10(12)13/h2-4,9-10H,14H2,1H3
• InChI Key: PBJKDPWPDBTAMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=C(C=C1)OC(F)F)N)Cl

Description

1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one is a halogenated propanone derivative featuring a substituted aromatic ring. Its structure includes a 3-amino-4-(difluoromethoxy)phenyl moiety attached to a chlorinated ketone group. The difluoromethoxy substituent introduces electron-withdrawing effects, while the amino group at the meta position may contribute to hydrogen bonding and solubility.

Biological Activity

1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one, also known by its CAS number 1804401-46-4, is a synthetic organic compound that has garnered attention for its potential biological activities. This compound features a unique combination of functional groups, including an amino group, a difluoromethoxy group, and a chloropropanone moiety, which contribute to its reactivity and interaction with biological systems. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables and recent research findings.

• Molecular Formula : C10H10ClF2NO2
• Molecular Weight : 249.64 g/mol
• Purity : Typically ≥ 98% .

Biological Activities

Research indicates that 1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one exhibits significant biological activities, particularly in the following domains:

Antimicrobial Activity

Preliminary studies have shown that this compound possesses antimicrobial properties. It may inhibit the growth of various bacterial strains through mechanisms such as enzyme inhibition or disruption of cell wall synthesis. Further studies are necessary to fully elucidate the spectrum of its antimicrobial efficacy.

Anticancer Properties

1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one has demonstrated potential in anticancer applications. Research suggests that it may inhibit specific enzymes involved in cancer cell proliferation and modulate biochemical pathways related to cell signaling. The compound's mechanism may involve:

• Inhibition of kinases or proteases.
• Disruption of signal transduction pathways.

Ongoing investigations aim to clarify these mechanisms and explore therapeutic applications in oncology.

The proposed mechanisms of action for 1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one include:

• Enzyme Inhibition : The compound may inhibit enzymes critical for cellular functions, leading to impaired cell division and growth.
• Receptor Interaction : It may interact with specific cellular receptors, affecting downstream signaling pathways.

Data Table: Biological Activity Summary

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Inhibition of cancer cell proliferation
Enzyme Interaction	Potential inhibition of kinases

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial properties of various compounds, 1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one was tested against several bacterial strains. Results indicated significant inhibition zones compared to control samples, suggesting its potential as an antimicrobial agent.

Case Study 2: Anticancer Activity

A recent investigation into the anticancer effects of this compound involved treating cultured cancer cells with varying concentrations. The results demonstrated a dose-dependent reduction in cell viability, with IC50 values indicating promising efficacy against specific cancer types.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural similarities with other halogenated aromatic ketones. Key comparisons include:

a) 1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one

• Structural Differences: Replaces the difluoromethoxy and amino groups with a cyclopropyl substituent and a para-chlorophenyl ring.
• Impact on Reactivity: The cyclopropyl group enhances steric hindrance, reducing electrophilic substitution rates compared to the amino-substituted derivative. The absence of an amino group limits hydrogen-bonding interactions .

b) 1-(2-(Benzothiazol-2-yl)hydrazono)-1-chloropropan-2-one

• Functional Differences : Incorporates a benzothiazole hydrazone group instead of the difluoromethoxy-phenyl system.
• The hydrazone linker enhances chelation with metal ions, a feature absent in the target compound .

c) 2-(Methylamino)-1-(3-methylphenyl)propan-1-one

• Pharmacological Relevance: A structurally simplified analogue with a methylamino group and para-methylphenyl substituent. Classified as a psychoactive substance in WHO reports due to its stimulant properties, highlighting how minor substitutions (e.g., methyl vs. difluoromethoxy) drastically alter biological targets .

Data Tables

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Source Reference
1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one	~245.6	-NH₂, -OCHF₂, -Cl	Not reported	N/A
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	~210.7	-Cl, cyclopropyl	Intermediate in synthesis
1-(2-(Benzothiazol-2-yl)hydrazono)-1-chloropropan-2-one	~308.8	Benzothiazole hydrazone, -Cl	Anti-tumor (in vitro)
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	~191.3	-NHCH₃, -CH₃	Psychoactive stimulant

Table 2: Substituent Effects on Physicochemical Properties

Substituent	Electron Effect	Solubility (LogP)	Reactivity with Nucleophiles
-OCHF₂ (difluoromethoxy)	Strongly electron-withdrawing	~2.1 (estimated)	Moderate
-Cl (para-chlorophenyl)	Moderately electron-withdrawing	~3.0	High (due to aryl chloride)
Benzothiazole hydrazone	Electron-deficient ring	~1.8	High (via hydrazone cleavage)

Notes

Data Limitations: Direct experimental data for 1-(3-Amino-4-(difluoromethoxy)phenyl)-1-chloropropan-2-one are scarce; comparisons rely on structural analogues and computational predictions.

Substituent-Driven Activity: The difluoromethoxy group may enhance metabolic stability compared to non-fluorinated analogues, as seen in other fluorinated pharmaceuticals.

Safety Considerations : Chlorinated ketones often exhibit toxicity; proper handling and derivatization are critical for safe application .